2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C20H19N3O4S/c1-25-16-8-7-14(11-17(16)26-2)19-21-22-20(27-19)28-12-18(24)23-10-9-13-5-3-4-6-15(13)23/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: VHYNOPWEDXEWND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(O2)SCC(=O)N3CCC4=CC=CC=C43)OC
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a synthetic compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins involved in cancer cell growth and neurotransmitter activity. Further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that 2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone has various biochemical and physiological effects, including the inhibition of cancer cell growth, modulation of neurotransmitter activity, and reduction of oxidative stress. It has also been shown to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone in lab experiments is its high purity and yield, which makes it suitable for further research. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to fully explore its potential applications.

Future Directions

There are several future directions for research on 2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone. One direction is to further elucidate its mechanism of action and explore its potential applications in cancer treatment and neuroscience. Another direction is to develop new synthetic methods to improve its yield and purity, making it more accessible for research. Additionally, further studies are needed to explore its potential toxicity and safety in humans.
In conclusion, 2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a synthetic compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone involves the reaction of 5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-thiol with indoline-1-carbaldehyde in the presence of a base. The product is obtained in good yield and purity, making it suitable for further research.

Scientific Research Applications

2-((5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone has shown potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. It has been studied for its potential use as an anticancer agent, as well as its ability to modulate the activity of certain neurotransmitters in the brain.